Cas no 1694024-38-8 (2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1694024-38-8
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 6147768
• PubChem ID: 136710129
• Update Time: 2025-07-17

2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1694024-38-8
• EN300-1118857

• Inchi： 1S/C11H17F2N3/c1-11(2,3)8-6-16-7(9(12)13)4-5-14-10(16)15-8/h6-7,9H,4-5H2,1-3H3,(H,14,15)
• InChI Key： JSNJJEZILLPDOB-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=NC(=CN12)C(C)(C)C)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Recent Advances in the Study of 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1694024-38-8)

The compound 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1694024-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-a]pyrimidine core and difluoromethyl substituent, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetic properties, and synthetic pathways. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group, achieving a higher efficiency compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against certain kinase targets implicated in inflammatory and oncogenic pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine showed selective inhibition of JAK3 kinase, with an IC50 value in the nanomolar range. This selectivity suggests potential applications in the treatment of autoimmune diseases and certain cancers, although further in vivo studies are required to validate these findings.

Pharmacokinetic studies have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. A recent preclinical investigation revealed favorable oral bioavailability and moderate plasma protein binding, indicating its suitability for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed in future research. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's growing relevance in the pharmaceutical industry.

In conclusion, 2-tert-butyl-5-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1694024-38-8) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of inflammation and oncology. Ongoing research efforts are focused on optimizing its synthetic accessibility, enhancing its biological activity, and addressing its pharmacokinetic limitations. As the scientific community continues to explore its potential, this compound is poised to play a significant role in the next generation of targeted therapies.